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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752

Disclaimer: The scientific and technical information available for Proxan-sodium, also known
as Sodium Isopropyl Xanthate (SIPX), primarily details its application as an industrial chemical
rather than a therapeutic agent. The following guide summarizes the existing knowledge on its
chemical properties, industrial mechanisms, and toxicological profile. Information regarding a
specific pharmacological mechanism of action relevant to drug development professionals is
not available in the public scientific literature.

Introduction and Chemical Identity

Proxan-sodium, chemically identified as Sodium O-isopropyl dithiocarbonate or Sodium
Isopropyl Xanthate (SIPX), is a synthetic organosulfur compound.[1][2] Its primary applications
are in mineral processing, agriculture, and chemical manufacturing.[3][4][5][6] It appears as a
light-yellow crystalline solid that is soluble in water.[3][4][6]

Chemical Details:

IUPAC Name: Sodium O-propan-2-yl carbonodithioate[7]

CAS Number: 140-93-2[3][7]

Molecular Formula: CaH7NaOS2[1][2][3]

Molecular Weight: 158.22 g/mol [1][5]
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Industrial Mechanism of Action

The primary and well-documented mechanism of action for Proxan-sodium is in the froth
flotation of sulfide minerals.[2][4][6] In this process, it acts as a "collector.” When added to a
slurry of ore, the polar xanthate head of the molecule selectively binds to the surface of sulfide
mineral particles (such as those of copper and lead), making their surfaces hydrophobic.[2][3]
[4] These now water-repellent particles attach to air bubbles and float to the surface, where
they can be collected in a concentrate. This mechanism is based on a chemical reaction
between the xanthate and metal ions on the mineral surface.[3]

Biological Activity and Toxicological Profile

Proxan-sodium is not developed as a therapeutic drug, and its biological effects are primarily
characterized in the context of toxicology. The compound is classified as an acute toxin and
can cause skin irritation.[3] It is known to disrupt general biological and cellular processes, but
specific molecular targets for a pharmacological effect have not been identified.[3] In
agriculture, it has been used as an herbicide and pesticide, suggesting a broad, non-specific
mechanism of toxicity to target organisms.[4][5][6]

The compound readily decomposes in the presence of moisture or in acidic conditions to form
carbon disulphide (CSz2), a volatile and toxic gas.[2][8] Therefore, the toxicological effects of
carbon disulphide are relevant when assessing the overall profile of Proxan-sodium.[8]

A summary of the available quantitative data on the toxicity of Proxan-sodium and related

xanthates is presented below.
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LDso (Median Lethal Dose): The dose required to kill half the members of a tested population.
LCso (Median Lethal Concentration): The concentration in water that is lethal to 50% of a test
population. ECso (Median Effective Concentration): The concentration that causes a defined
effect in 50% of a test population.

Synthesis Protocol and Workflow

The industrial synthesis of Proxan-sodium is a process known as xanthation.[2]

Experimental Protocol: Synthesis of Sodium Isopropyl Xanthate
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» Reactant Preparation: An alkoxide is formed by reacting isopropyl alcohol (isopropanol) with
a strong base, typically sodium hydroxide.

o Xanthation Reaction: The resulting sodium isopropoxide is then treated with carbon
disulphide. The nucleophilic alkoxide attacks the electrophilic carbon of the carbon
disulphide.

e Product Formation: This reaction yields the final product, Sodium Isopropyl Xanthate.

« Purification: The technical-grade product is typically 90-95% pure and may be further purified
if required.[2]

The overall reaction is as follows: (CH3)2CHOH + NaOH + CS2 - (CH3)2CHOCS:2Na + H20

Initial Reactants

Isopropyl Alcohol
((CH3)2CHOH)

Process Final Product

Sodium
Isopropoxide

Proxan-sodium

Sodium Hydroxide
(NaOH)

Alkoxide Formation Xanthation

((CH3)2CHOCS:Na)

Carbon Disulphide
(CS2)

Click to download full resolution via product page
Caption: Workflow for the synthesis of Proxan-sodium (SIPX).

Conclusion

While "Proxan-sodium"” or Sodium Isopropyl Xanthate is a well-characterized compound, its
role is firmly established in industrial chemistry rather than pharmacology. The available
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scientific literature does not contain information on a specific mechanism of action related to
drug development, such as interactions with receptors, enzymes, or signaling pathways in
mammalian systems. The biological effects noted are of a toxicological nature, likely stemming
from broad cellular disruption or decomposition into carbon disulphide. Therefore, for an
audience of researchers and drug development professionals, Proxan-sodium serves as an
example of an industrial chemical with significant biological toxicity but without a known
therapeutic mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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